Cas no 70003-94-0 (1-(9-Azabicyclo[4.2.1]nonan-2-yl)ethan-1-one)

• Product name: 1-(9-Azabicyclo[4.2.1]nonan-2-yl)ethan-1-one
• CAS No: 70003-94-0
• MF: C₁₀H₁₇NO
• MW: 167.248
• CID: 2799498
• PubChem ID: 24973674

1-(9-Azabicyclo[4.2.1]nonan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 70003-94-0
• DTXSID10648179
• 1-(9-azabicyclo[4.2.1]nonan-2-yl)-ethanone
• 1-(9-Azabicyclo[4.2.1]nonan-2-yl)ethan-1-one
• Ethanone, 1-(9-azabicyclo[4.2.1]non-2-yl)- (9CI)
• 1-(9-Azabicyclo[4.2.1]nonan-2-yl)ethanone
• 108815-80-1
• 1-(9-azabicyclo[4.2.1]non-2-yl)ethanone

• Inchi： InChI=1S/C10H17NO/c1-7(12)9-4-2-3-8-5-6-10(9)11-8/h8-11H,2-6H2,1H3
• InChI Key： MBXOLPUMNTXLOV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 167.131014166Da
• Monoisotopic Mass: 167.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų